1,3-bis[(4-methoxyphenyl)sulfonyl]-1,3-dihydro-2H-benzimidazol-2-one
Overview
Description
1,3-bis[(4-methoxyphenyl)sulfonyl]-1,3-dihydro-2H-benzimidazol-2-one, also known as DBIBO, is a chemical compound that has gained significant attention in scientific research due to its unique properties. DBIBO is a heterocyclic compound that belongs to the benzimidazole family. It has a molecular formula of C23H22N2O6S2 and a molecular weight of 510.6 g/mol.
Mechanism of Action
The mechanism of action of 1,3-bis[(4-methoxyphenyl)sulfonyl]-1,3-dihydro-2H-benzimidazol-2-one is not fully understood, but it is believed to be related to its electron transport properties. This compound has a high electron affinity, which allows it to efficiently transport electrons in organic electronic devices.
Biochemical and physiological effects:
There is limited research on the biochemical and physiological effects of this compound. However, it has been shown to be non-toxic and biocompatible, making it a promising material for biomedical applications.
Advantages and Limitations for Lab Experiments
One of the main advantages of 1,3-bis[(4-methoxyphenyl)sulfonyl]-1,3-dihydro-2H-benzimidazol-2-one is its high electron mobility, which makes it a promising material for use in organic electronic devices. However, this compound is difficult to synthesize and purify, which can limit its use in laboratory experiments.
Future Directions
There are several future directions for research on 1,3-bis[(4-methoxyphenyl)sulfonyl]-1,3-dihydro-2H-benzimidazol-2-one. One area of interest is the development of new synthesis methods that can improve the efficiency and yield of this compound production. Another area of interest is the exploration of new applications for this compound in organic electronics and biomedicine. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential effects on biological systems.
Scientific Research Applications
1,3-bis[(4-methoxyphenyl)sulfonyl]-1,3-dihydro-2H-benzimidazol-2-one has been extensively studied for its potential applications in various scientific fields. One of the most promising applications of this compound is in the field of organic electronics. This compound has been used as a hole transport material in organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs) due to its high electron affinity and good charge transport properties.
properties
IUPAC Name |
1,3-bis[(4-methoxyphenyl)sulfonyl]benzimidazol-2-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18N2O7S2/c1-29-15-7-11-17(12-8-15)31(25,26)22-19-5-3-4-6-20(19)23(21(22)24)32(27,28)18-13-9-16(30-2)10-14-18/h3-14H,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WPLKQUJNEKRTMS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)S(=O)(=O)N2C3=CC=CC=C3N(C2=O)S(=O)(=O)C4=CC=C(C=C4)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18N2O7S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
474.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.